Cas no 492-98-8 (1H,1'H-2,2'-Biimidazole)

• Product Name: 1H,1'H-2,2'-Biimidazole
• CAS No: 492-98-8
• MF: C₆H₆N₄
• MW: 134.13863992691
• MDL: MFCD00047014
• CID: 334601
• PubChem ID: 253661097
• Update Time: 2025-08-03

1H,1'H-2,2'-Biimidazole Chemical and Physical Properties

Names and Identifiers

• 1H,1'H-2,2'-Biimidazole
• 2-(1H-imidazol-2-yl)-1H-imidazole
• 2,2'-Bi-1H-imidazole
• 2,2'-Biimidazole
• 2,2-Biimidazole
• 2,2'-Biimidazolyl
• 2,2'-Bisimidazole
• 2,2'-Diimidazole
• Glycosine of Debus
• NSC 522950
• AK124414
• 2-imidazol-2-ylimidazole
• 1H,1'H-[2,2']Biimidazolyl
• NSC522950
• 2,2'bi-1H-imidazole
• 1'H-2,2'-biimidazole
• 2,2'-bi(1h-imidazole)
• AZUHIVLOSAPWDM-UHFFFAOYSA-N
• FCH829526
• STK792841
• SBB061755
• 4239AE
• Z
• NSC-522950
• CHEMBL333830
• SY041535
• NS00031885
• 1H pound not1'H-2 pound not2'-Biimidazole
• B2487
• H2BiIm
• A871823
• YSWG105
• EINECS 207-768-8
• WEZ56MM6EC
• 2,2 inverted exclamation mark -Biimidazole
• FT-0676583
• N-(2,6-DIETHYLPHENYLCARBAMOYLMETHYL)IMINODIACETICANHYDRIDE
• MFCD00047014
• CS-W021324
• 492-98-8
• DTXSID30197715
• bisimidazole
• AKOS005609260
• DS-4584
• UNII-WEZ56MM6EC
• SCHEMBL81650
• ALBB-016097
• A10949
• DTXCID90120206
• imidazole, 2-(2-imidazolyl)-

• MDL： MFCD00047014
• Inchi： 1S/C6H6N4/c1-2-8-5(7-1)6-9-3-4-10-6/h1-4H,(H,7,8)(H,9,10)
• InChI Key： AZUHIVLOSAPWDM-UHFFFAOYSA-N
• SMILES： N1C=CN=C1C1=NC=CN1

Computed Properties

• Exact Mass: 134.05900
• Monoisotopic Mass: 134.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 57.4

Experimental Properties

• Density: 1.371±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 300°C(lit.)
• Solubility: Slightly soluble (1.5 g/l) (25 º C),
• PSA: 57.36000
• LogP: 0.79980
• λmax: 274(HCl aq.)(lit.)

1H,1'H-2,2'-Biimidazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles